3-(3-Methoxy-2-methylphenyl)propanoic acid

• IUPAC Name: 3-(3-methoxy-2-methylphenyl)propanoic acid
• InChI: InChI=1S/C11H14O3/c1-8-9(6-7-11(12)13)4-3-5-10(8)14-2/h3-5H,6-7H2,1-2H3,(H,12,13)
• InChI Key: AJXCCRMMGKODIS-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC=C1OC)CCC(=O)O
• Molecular Formula: C11H14O3
• Molecular Weight: 194.23 g/mol
• CAS No.: 28596-55-6

Description

3-(3-Methoxy-2-methylphenyl)propanoic acid is a substituted phenylpropanoic acid derivative characterized by a propanoic acid backbone attached to a phenyl ring substituted with methoxy (-OCH₃) and methyl (-CH₃) groups at the 3- and 2-positions, respectively. Phenylpropanoic acid derivatives are widely studied for their pharmacological activities, including antimicrobial, anticancer, and metabolic roles [20], [21].

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-(3-Methoxy-2-methylphenyl)propanoic acid typically involves the following steps:

Starting Materials: The synthesis begins with commercially available starting materials such as 3-methoxy-2-methylbenzaldehyde and malonic acid.

Condensation Reaction: The aldehyde undergoes a condensation reaction with malonic acid in the presence of a base, such as sodium ethoxide, to form the corresponding β-keto ester.

Decarboxylation: The β-keto ester is then subjected to decarboxylation under acidic conditions to yield the desired 3-(3-Methoxy-2-methylphenyl)propanoic acid.

Industrial Production Methods

Industrial production of 3-(3-Methoxy-2-methylphenyl)propanoic acid may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and optimized reaction conditions can enhance the efficiency and yield of the process .

Chemical Reactions Analysis

Types of Reactions

3-(3-Methoxy-2-methylphenyl)propanoic acid can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding carboxylic acids or ketones.

Reduction: Reduction reactions can convert the carboxylic acid group to an alcohol.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4) are typically used.

Substitution: Reagents like halogens (e.g., bromine) and nitrating agents (e.g., nitric acid) can be used for substitution reactions.

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield carboxylic acids, while reduction can produce alcohols .

Scientific Research Applications

3-(3-Methoxy-2-methylphenyl)propanoic acid has several scientific research applications:

Chemistry: It is used as an intermediate in the synthesis of various organic compounds.

Biology: The compound can be used in studies related to metabolic pathways and enzyme interactions.

Industry: The compound is used in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 3-(3-Methoxy-2-methylphenyl)propanoic acid involves its interaction with specific molecular targets and pathways. The compound can act as a substrate for enzymes, leading to the formation of various metabolites. These metabolites can then participate in different biochemical pathways, exerting their effects on cellular processes .

Comparison with Similar Compounds

Key Findings from Comparative Studies

Antimicrobial Activity

• Chlorinated Derivatives: 3-(3,5-Dichloro-4-hydroxyphenyl)propanoic acid (compound 1 in ) exhibited selective activity against E. coli and S. aureus (MIC values < 10 µg/mL), outperforming non-chlorinated analogs like 3-phenylpropanoic acid .
• Quinoline-Based Analogs: The 2-methyl-4-oxo-1,4-dihydroquinoline derivative (compound 4a in ) showed broad-spectrum antimicrobial activity, likely due to its ability to chelate Mg²⁺ ions, a mechanism shared with fluoroquinolones .

Anticancer Activity

• Organotin(IV) Complexes: Triphenyltin(IV) complexes of propanoic acid derivatives (e.g., oxaprozin analogs) demonstrated potent cytotoxicity against MCF-7 breast cancer cells (IC₅₀ = 0.218 µM), attributed to caspase-independent apoptosis induction .

Metabolic and Natural Product Roles

• Human Metabolites: 3-(3-Methoxyphenyl)propanoic acid and its glucuronide/sulfate conjugates are urinary metabolites, suggesting a role in phenylpropanoid catabolism .
• Plant-Derived Analogs: 3-(4-Hydroxy-3-methoxyphenyl)propanoic acid from Ephedra intermedia and Artemisia annua exhibited anti-inflammatory and anti-asthma properties, with inhibition of β-hexosaminidase release (IC₅₀ < 50 µM) .

Structural-Activity Relationships (SAR)

• Substituent Effects: Electron-Withdrawing Groups: Chlorination (e.g., 3,5-dichloro substitution) enhances antimicrobial potency by increasing lipophilicity and target binding . Methoxy vs. Hydroxy Groups: Methoxy groups improve metabolic stability compared to hydroxylated analogs, as seen in urinary metabolite profiles . Esterification: Methyl/ethyl esters of 3-(methylthio)propanoic acid contribute to fruity aromas in pineapples, with odor thresholds as low as 1 µg/kg .

Biological Activity

3-(3-Methoxy-2-methylphenyl)propanoic acid, also known as a phenylpropanoic acid derivative, has garnered attention in recent years for its potential biological activities. This compound is characterized by its unique aromatic structure, which may influence its interaction with various biological systems. The following sections will explore its biological activity, mechanisms of action, and relevant research findings.

Chemical Structure and Properties

The chemical structure of 3-(3-Methoxy-2-methylphenyl)propanoic acid can be represented as follows:

$$\text{C}_{10}\text{H}_{12}\text{O}_2$$

This compound features a methoxy group and a methyl group on the aromatic ring, which may contribute to its biological properties.

The biological activity of 3-(3-Methoxy-2-methylphenyl)propanoic acid is primarily attributed to its interactions with various molecular targets:

• Enzyme Interaction : The compound may act as a substrate or inhibitor for specific enzymes, influencing metabolic pathways.
• Receptor Modulation : It has been suggested that this compound interacts with neurotransmitter receptors, potentially affecting mood and pain modulation pathways.
• Antimicrobial Activity : Preliminary studies indicate that it may exhibit antibacterial and antifungal properties against various strains .

Antimicrobial Properties

Research has shown that 3-(3-Methoxy-2-methylphenyl)propanoic acid possesses notable antimicrobial activity. Table 1 summarizes the minimum inhibitory concentration (MIC) values against selected microbial strains:

Microbial Strain	MIC (mg/mL)
Escherichia coli	0.0195
Staphylococcus aureus	0.0048
Candida albicans	0.039
Bacillus mycoides	0.0048

These results suggest that the compound could be a candidate for developing new antimicrobial agents .

Neuroprotective Effects

Studies have indicated that 3-(3-Methoxy-2-methylphenyl)propanoic acid may have neuroprotective effects. It is believed to modulate neurotransmission and could play a role in protecting neurons from damage associated with neurodegenerative diseases.

Study on Antimicrobial Activity

A recent study evaluated the antimicrobial efficacy of various phenylpropanoic acid derivatives, including 3-(3-Methoxy-2-methylphenyl)propanoic acid. The findings demonstrated significant inhibition of bacterial growth, particularly against Gram-positive bacteria. The study concluded that structural modifications in the compound enhanced its bioactivity .

Neuroprotective Mechanisms

Another investigation focused on the neuroprotective potential of this compound in animal models of neurodegeneration. Results indicated that treatment with 3-(3-Methoxy-2-methylphenyl)propanoic acid led to reduced oxidative stress markers and improved cognitive function in treated animals compared to controls.